(3E)-3-{[(4-fluorophenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-3-[(4-fluoroanilino)methylidene]-1-[(3-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C23H19FN2O3S/c1-16-5-4-6-17(13-16)15-26-21-8-3-2-7-20(21)23(27)22(30(26,28)29)14-25-19-11-9-18(24)10-12-19/h2-14,25H,15H2,1H3/b22-14+
• InChI Key: AAUPQFUMXKGDFU-HYARGMPZSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC=C(C=C4)F)S2(=O)=O
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NC4=CC=C(C=C4)F)/S2(=O)=O
• Molecular Formula: C23H19FN2O3S
• Molecular Weight: 422.5 g/mol

Description

(3E)-3-{[(4-fluorophenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C23H19FN2O3S and its molecular weight is 422.47. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties and Mechanisms A significant body of research has focused on the antitumor properties of benzothiazole derivatives. These compounds exhibit potent and selective antitumor activities, with mechanisms involving the induction and biotransformation by cytochrome P450 enzymes into active metabolites. For instance, amino acid prodrugs of 2-(4-amino-3-methylphenyl)benzothiazoles have been shown to overcome drug lipophilicity limitations, demonstrating significant in vivo antitumor efficacy against specific carcinoma cell lines (Bradshaw et al., 2002)[https://consensus.app/papers/evaluation-amino-acid-prodrugs-antitumor-bradshaw/c3666e6160d058b5a0657a7b8b5a98dc/?utm_source=chatgpt]. Another study explored the synthesis and in vitro biological properties of fluorinated benzothiazoles, highlighting their selective cytotoxicity and the role of cytochrome P450 induction in their antitumor specificity (Hutchinson et al., 2001)[https://consensus.app/papers/antitumor-benzothiazoles-synthesis-vitro-properties-hutchinson/2b85f88cd5bd576db9e175f85bf4eec8/?utm_source=chatgpt].

Pharmacokinetics and Drug Development Further research has been directed towards improving the pharmacokinetic profiles of these compounds for clinical application. For example, water-soluble L-lysyl- and L-alanyl-amide prodrugs of antitumor 2-(4-aminophenyl)benzothiazoles have been developed, addressing formulation and bioavailability challenges for parenteral administration, with one derivative selected for phase 1 clinical evaluation (Hutchinson et al., 2002)[https://consensus.app/papers/antitumor-benzothiazoles-synthesis-properties-hutchinson/01064b2afa345eb8b9a36aee16049ef3/?utm_source=chatgpt].

Chemical Transformations and Novel Syntheses Additionally, research has explored the chemical transformations of related benzothiazinones, revealing their reactivity towards various chemical agents and leading to the creation of novel compounds. This includes the synthesis of derivatives through multicomponent reactions, highlighting the versatility of these chemical frameworks in generating compounds with potentially new biological activities (Lega et al., 2016)[https://consensus.app/papers/peculiarities-2amino3r4aryl4hpyranes-synthesis-lega/275129b238e75ea090386da6431e08aa/?utm_source=chatgpt].